Cas no 1040635-45-7 (1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 1040635-45-7
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 6450322
• Update Time: 2025-10-17

1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole
• 3-[(5,6-dimethylbenzimidazol-1-yl)methyl]-5-(furan-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C16H14N4O2/c1-10-6-12-13(7-11(10)2)20(9-17-12)8-15-18-16(22-19-15)14-4-3-5-21-14/h3-7,9H,8H2,1-2H3
• InChI Key： NQHCYPMLKRRNBK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NC(CN2C=NC3=CC(C)=C(C)C=C32)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole

Research Brief on 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole (CAS: 1040635-45-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole (CAS: 1040635-45-7) as a promising scaffold for drug discovery. This compound, characterized by its unique heterocyclic structure, has garnered significant attention due to its potential applications in targeting various disease pathways, including inflammation, cancer, and infectious diseases.

The synthesis and characterization of this compound have been detailed in recent publications, with a focus on its chemical stability and reactivity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its molecular structure and purity. The presence of the furan and oxadiazole rings in the compound suggests potential interactions with biological targets, making it a candidate for further pharmacological evaluation.

In vitro studies have demonstrated the compound's ability to modulate key enzymatic activities, particularly those involved in inflammatory and proliferative pathways. Preliminary data indicate that 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole exhibits inhibitory effects on specific kinases and proteases, which are often dysregulated in cancer and autoimmune disorders. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Further investigations into the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, are currently underway. Early results suggest favorable bioavailability and minimal toxicity, which are critical factors for its progression into preclinical development. Computational modeling studies have also been conducted to predict its binding affinity and selectivity towards various biological targets, providing valuable insights for structure-activity relationship (SAR) optimization.

The therapeutic potential of this compound is further supported by its ability to cross the blood-brain barrier (BBB), as evidenced by recent in vivo studies. This property opens up possibilities for its application in neurological disorders, such as Alzheimer's disease and multiple sclerosis. Researchers are also exploring its synergistic effects when combined with existing drugs, aiming to enhance efficacy and reduce resistance.

In conclusion, 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-5,6-dimethyl-1H-1,3-benzodiazole (CAS: 1040635-45-7) represents a promising candidate for drug development, with its multifaceted biological activities and favorable pharmacological properties. Ongoing research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical translation.